(5-(Ethoxymethyl)isoxazol-3-yl)methanamine
Overview
Description
(5-(Ethoxymethyl)isoxazol-3-yl)methanamine is an organic compound that belongs to the isoxazole family Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom at adjacent positions
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5-(Ethoxymethyl)isoxazol-3-yl)methanamine typically involves the cycloaddition of nitrile oxides to unsaturated compounds or the condensation of hydroxylamine with β-diketones or their synthetic equivalents . These reactions are often catalyzed by metals such as copper (Cu) or ruthenium (Ru), although metal-free synthetic routes are also being explored to reduce costs and environmental impact .
Industrial Production Methods
Industrial production methods for isoxazole derivatives, including this compound, often involve large-scale cycloaddition reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of these processes .
Chemical Reactions Analysis
Types of Reactions
(5-(Ethoxymethyl)isoxazol-3-yl)methanamine undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can convert the compound into different derivatives with altered properties.
Substitution: This reaction can replace one functional group with another, leading to the formation of new compounds.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO₄) for oxidation, reducing agents like lithium aluminum hydride (LiAlH₄) for reduction, and nucleophiles for substitution reactions. The conditions for these reactions vary but often involve specific temperatures, solvents, and catalysts to achieve the desired transformations .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives. Substitution reactions can lead to a wide range of new compounds with diverse functional groups .
Scientific Research Applications
(5-(Ethoxymethyl)isoxazol-3-yl)methanamine has several scientific research applications:
Chemistry: It serves as a building block for synthesizing more complex molecules and materials.
Biology: It is used in the study of biological pathways and interactions due to its unique structural properties.
Medicine: It has potential therapeutic applications, including as an intermediate in drug synthesis.
Industry: It is used in the production of specialty chemicals and materials with specific properties
Mechanism of Action
The mechanism of action of (5-(Ethoxymethyl)isoxazol-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
Similar Compounds
(5-Methyl-3-isoxazolyl)methylamine: This compound is structurally similar but lacks the ethoxymethyl group.
(5-(3-Methoxyphenyl)-3-isoxazolyl)methanamine: This compound has a methoxyphenyl group instead of an ethoxymethyl group.
Uniqueness
(5-(Ethoxymethyl)isoxazol-3-yl)methanamine is unique due to the presence of the ethoxymethyl group, which imparts distinct chemical and biological properties. This group can influence the compound’s reactivity, solubility, and interaction with biological targets, making it a valuable compound for various applications .
Properties
Molecular Formula |
C7H12N2O2 |
|---|---|
Molecular Weight |
156.18 g/mol |
IUPAC Name |
[5-(ethoxymethyl)-1,2-oxazol-3-yl]methanamine |
InChI |
InChI=1S/C7H12N2O2/c1-2-10-5-7-3-6(4-8)9-11-7/h3H,2,4-5,8H2,1H3 |
InChI Key |
ZRLQVZCTERBPIC-UHFFFAOYSA-N |
Canonical SMILES |
CCOCC1=CC(=NO1)CN |
Origin of Product |
United States |
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